![molecular formula C23H20FN5O2 B2964159 1-(3-fluoro-2-methylphenyl)-N-(3-methoxybenzyl)-5-pyridin-3-yl-1H-1,2,3-triazole-4-carboxamide CAS No. 1251568-28-1](/img/structure/B2964159.png)
1-(3-fluoro-2-methylphenyl)-N-(3-methoxybenzyl)-5-pyridin-3-yl-1H-1,2,3-triazole-4-carboxamide
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Description
1-(3-fluoro-2-methylphenyl)-N-(3-methoxybenzyl)-5-pyridin-3-yl-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C23H20FN5O2 and its molecular weight is 417.444. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Characterization
Compounds with similar structural motifs, such as triazoles and carboxamides, have been synthesized and characterized to explore their potential in medicinal chemistry and material science. For instance, the synthesis of substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides has shown potent and selective inhibition of the Met kinase superfamily, demonstrating the significance of these structures in developing kinase inhibitors (G. M. Schroeder et al., 2009). The exploration of such compounds extends to crystal structure analysis and DFT calculations to understand their molecular conformations and interactions, further illustrating the importance of structural studies in drug design and material science (M. Saleem et al., 2018).
Biological Activities
Research into triazole and carboxamide derivatives extends into biological applications, including the investigation of their cytotoxicity against various cancer cell lines and their potential as enzyme inhibitors. For example, new 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine derivatives have been synthesized and tested for their in vitro cytotoxic activity, showcasing the therapeutic potential of these compounds (Ashraf S. Hassan et al., 2014). Additionally, compounds such as 3-amino-N-(5-fluoro-2-methylphenyl)-4-morpholino-1H-indazole-1-carboxamide have shown inhibition of cancer cell line proliferation, underlining the relevance of these structures in developing new anticancer agents (Xuechen Hao et al., 2017).
Properties
IUPAC Name |
1-(3-fluoro-2-methylphenyl)-N-[(3-methoxyphenyl)methyl]-5-pyridin-3-yltriazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H20FN5O2/c1-15-19(24)9-4-10-20(15)29-22(17-7-5-11-25-14-17)21(27-28-29)23(30)26-13-16-6-3-8-18(12-16)31-2/h3-12,14H,13H2,1-2H3,(H,26,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BDSXOMOPGRRENQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1F)N2C(=C(N=N2)C(=O)NCC3=CC(=CC=C3)OC)C4=CN=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H20FN5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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